Cas no 2165808-90-0 (5-{trans-2-hydroxycyclopentylamino}-2-methylphenol)

• Product Name: 5-{trans-2-hydroxycyclopentylamino}-2-methylphenol
• CAS No: 2165808-90-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6409918
• PubChem ID: 126846530
• Update Time: 2025-06-14

5-{trans-2-hydroxycyclopentylamino}-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-{trans-2-hydroxycyclopentylamino}-2-methylphenol
• Phenol, 5-[[(1R,2R)-2-hydroxycyclopentyl]amino]-2-methyl-
• AKOS040823112
• F6545-4577
• 5-{[(1R,2R)-2-hydroxycyclopentyl]amino}-2-methylphenol
• 5-(((1R,2R)-2-Hydroxycyclopentyl)amino)-2-methylphenol
• 2165808-90-0
• starbld0004262
• 5-{[trans-2-hydroxycyclopentyl]amino}-2-methylphenol

• Inchi： 1S/C12H17NO2/c1-8-5-6-9(7-12(8)15)13-10-3-2-4-11(10)14/h5-7,10-11,13-15H,2-4H2,1H3/t10-,11-/m1/s1
• InChI Key： DARNGYQPAGRELS-GHMZBOCLSA-N
• SMILES： C1(O)=CC(N[C@@H]2CCC[C@H]2O)=CC=C1C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 402.3±45.0 °C(Predicted)
• pka: 10.33±0.10(Predicted)

Additional information on 5-{trans-2-hydroxycyclopentylamino}-2-methylphenol

Comprehensive Overview of 5-{trans-2-hydroxycyclopentylamino}-2-methylphenol (CAS No. 2165808-90-0)

5-{trans-2-hydroxycyclopentylamino}-2-methylphenol (CAS No. 2165808-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its hydroxycyclopentylamino and methylphenol functional groups, exhibits potential applications in drug development, particularly in targeting enzymatic pathways and receptor modulation. Researchers are increasingly exploring its role in anti-inflammatory and antioxidant therapies, aligning with the growing demand for novel bioactive molecules in precision medicine.

The molecular structure of 5-{trans-2-hydroxycyclopentylamino}-2-methylphenol features a cyclopentyl ring substituted with a hydroxyl group, which enhances its solubility and bioavailability. This attribute is critical for its potential use in drug formulation, as it improves membrane permeability and metabolic stability. Recent studies have highlighted its interaction with kinase inhibitors, a hot topic in oncology research, where small-molecule modulators are sought after for targeted cancer therapies. The compound’s phenolic moiety further contributes to its radical-scavenging capabilities, making it a candidate for mitigating oxidative stress-related diseases.

In the context of green chemistry and sustainable synthesis, CAS No. 2165808-90-0 has been evaluated for its environmental footprint. With the pharmaceutical industry under pressure to adopt eco-friendly practices, this compound’s synthetic routes are being optimized to reduce hazardous byproducts. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently employed to predict its bioactivity, addressing the rising interest in AI-driven drug discovery. These methodologies align with the trend of integrating machine learning into chemical research, a topic dominating scientific forums and search engine queries.

Another area of exploration for 5-{trans-2-hydroxycyclopentylamino}-2-methylphenol is its potential role in neuroprotection. Neurodegenerative diseases like Alzheimer’s and Parkinson’s are among the most searched health concerns globally, and compounds with phenolic derivatives are often investigated for their ability to cross the blood-brain barrier. Preliminary data suggest that this molecule may inhibit protein aggregation, a key pathological feature of these disorders. Such findings resonate with the public’s focus on brain health and longevity, further driving academic and commercial interest.

From a commercial perspective, the demand for high-purity CAS No. 2165808-90-0 is rising, particularly among contract research organizations (CROs) and pharmaceutical innovators. Suppliers emphasize GMP compliance and batch-to-batch consistency, reflecting the industry’s prioritization of quality control. Analytical techniques such as HPLC and NMR spectroscopy are routinely used to validate its purity, addressing the stringent requirements of regulatory bodies like the FDA and EMA. These aspects are frequently searched by professionals seeking reliable sourcing and characterization data.

In summary, 5-{trans-2-hydroxycyclopentylamino}-2-methylphenol represents a versatile compound with multifaceted applications in modern science. Its relevance to drug discovery, sustainability, and neurodegenerative research positions it at the intersection of cutting-edge scientific inquiry and real-world health solutions. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in biomedicine and material science.